1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-methylcyclohexyl)urea

• IUPAC Name: 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(2-methylcyclohexyl)urea
• InChI: InChI=1S/C20H29N3O3/c1-3-26-17-10-8-16(9-11-17)23-13-15(12-19(23)24)21-20(25)22-18-7-5-4-6-14(18)2/h8-11,14-15,18H,3-7,12-13H2,1-2H3,(H2,21,22,25)
• InChI Key: DQXHAIBEUONXJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC3CCCCC3C
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-methylcyclohexyl)urea is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. This compound is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is expressed in various tissues, including the central and peripheral nervous systems. TRPV1 is involved in the perception of pain, temperature, and other sensory stimuli, and its dysregulation has been implicated in several pathological conditions.

Scientific Research Applications

Human Urinary Carcinogen Metabolites: Biomarkers for Tobacco and Cancer

This study discusses the utility of measuring human urinary carcinogen metabolites, including various metabolites of benzene and nitrosamines, to obtain crucial information about tobacco use and cancer. Such metabolites serve as biomarkers for carcinogen exposure and metabolism in humans (Hecht, 2002).

Urease Inhibitors as Potential Drugs for Gastric and Urinary Tract Infections

This review covers the patent literature on urease inhibitors with potential applications in medicine, highlighting their role in treating infections caused by Helicobacter pylori and Proteus species. Despite the effectiveness of these compounds, the review notes the need for further exploration of urease inhibition (Kosikowska & Berlicki, 2011).

Urea Biosensors: A Comprehensive Review

This comprehensive review focuses on the advances in biosensors for detecting and quantifying urea concentrations, highlighting the significance of urea detection in various fields such as medical diagnostics, food preservation, and agriculture. It discusses different materials used for enzyme immobilization in urea biosensors (Botewad et al., 2021).

Ethyl Carbamate in Foods and Beverages

This review examines the presence of ethyl carbamate, a genotoxic and carcinogenic compound, in fermented foods and beverages. The paper discusses its formation mechanisms, health implications, and potential strategies for reducing its levels in food products (Weber & Sharypov, 2009).

Therapeutic Potential of Ursolic Acid

Ursolic acid, found in several plants, exhibits a range of biological activities including anti-tumor, anti-diabetic, and neuroprotective properties. This review presents the evidence of its beneficial effects for managing neurodegenerative and psychiatric disorders, underscoring the chemical's versatility in therapeutic applications (Ramos-Hryb et al., 2017).

These studies, while not directly associated with the precise chemical compound inquired about, reflect the extensive range of scientific inquiry into related compounds. They highlight the diverse applications and the importance of such research in understanding chemical interactions, potential therapeutic uses, and the implications for human health and disease. For further exploration of these topics and access to a wealth of scientific insights, visiting consensus.app is recommended.